Cas no 206059-96-3 (PI(18:0/20:4(5Z,8Z,11Z,14Z)))

• Product Name: PI(18:0/20:4(5Z,8Z,11Z,14Z))
• CAS No: 206059-96-3
• MF: C₄₇H₈₃O₁₃P
• MW: 887.127897500992
• CID: 6644298
• PubChem ID: 71581204
• Update Time: 2024-03-02

PI(18:0/20:4(5Z,8Z,11Z,14Z)) Chemical and Physical Properties

Names and Identifiers

• Phosphatidylinositol(18:0/20:4n6)
• 1-octadecanoyl-2-(5Z,8Z,11Z,14Z-icosatetraenoyl)-sn-glycero-3-phospho-1D-myo-inositol
• 18:0/20:4-PI
• Phosphatidylinositol(18:0/20:4)
• PI(18:0/20:4)
• PI(18:0/20:4w6)
• DTXSID001335919
• 18:0/20:4-phosphatidylinositol
• 1-Stearoyl-2-arachidonoyl-sn-glycero-3-phospho-(1'-myo-inositol)
• 1-stearoyl-2-[(5Z,8Z,11Z,14Z-icosatetraenoyl)]-sn-glycero-3-phospho-1D-myo-inositol
• Phosphatidylinositol(18:0/20:4w6)
• PI(18:0/20:4n6)
• PIno(18:0/20:4w6)
• CHEBI:84153
• PIno(18:0/20:4n6)
• Q27157513
• 1-octadecanoyl-2-[(5Z,8Z,11Z,14Z)-icosa-5,8,11,14-tetraenoyl]-sn-glycero-3-phospho-1D-myo-inositol
• 1-stearoyl-2-(5Z,8Z,11Z,14Z-icosatetraenoyl)-sn-glycero-3-phospho-1D-myo-inositol
• 1-stearoyl-2-arachidonoyl-sn-glycero-3-phospho-1D-myo-inositol
• (2R)-1-[(hydroxy{[(1S,2R,3R,4S,5S,6R)-2,3,4,5,6-pentahydroxycyclohexyl]oxy}phosphoryl)oxy]-3-(octadecanoyloxy)propan-2-yl (5Z,8Z,11Z,14Z)-icosa-5,8,11,14-tetraenoate
• PIno(18:0/20:4)
• 206059-96-3
• PI(18:0/20:4(5Z,8Z,11Z,14Z))

• Inchi： 1S/C47H83O13P/c1-3-5-7-9-11-13-15-17-19-20-22-24-26-28-30-32-34-36-41(49)59-39(38-58-61(55,56)60-47-45(53)43(51)42(50)44(52)46(47)54)37-57-40(48)35-33-31-29-27-25-23-21-18-16-14-12-10-8-6-4-2/h11,13,17,19,22,24,28,30,39,42-47,50-54H,3-10,12,14-16,18,20-21,23,25-27,29,31-38H2,1-2H3,(H,55,56)/b13-11-,19-17-,24-22-,30-28-/t39-,42?,43-,44+,45-,46-,47?/m1/s1
• InChI Key： KRTOMQDUKGRFDJ-ZWTKVEACSA-N
• SMILES： P(=O)(O)(OC[C@@H](COC(CCCCCCCCCCCCCCCCC)=O)OC(CCC/C=C\C/C=C\C/C=C\C/C=C\CCCCC)=O)OC1[C@@H]([C@H](C([C@H]([C@H]1O)O)O)O)O

Computed Properties

• Exact Mass: 886.55712970g/mol
• Monoisotopic Mass: 886.55712970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 61
• Rotatable Bond Count: 40
• Complexity: 1250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.5
• Topological Polar Surface Area: 210Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerophospholipids Phosphatidylinositols
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerophospholipids Glycerophosphoinositols Phosphatidylinositols